N-(1H-indazol-6-yl)-2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)propanamide

• IUPAC Name: N-(1H-indazol-6-yl)-2-(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)propanamide
• InChI: InChI=1S/C17H17N5O2/c1-10(22-16(23)7-11-3-2-4-14(11)21-22)17(24)19-13-6-5-12-9-18-20-15(12)8-13/h5-10H,2-4H2,1H3,(H,18,20)(H,19,24)
• InChI Key: XJZHCVAEGAUIAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC2=C(C=C1)C=NN2)N3C(=O)C=C4CCCC4=N3
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol

Description

N-(1H-indazol-6-yl)-2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)propanamide is a useful research compound. Its molecular formula is C17H17N5O2 and its molecular weight is 323.356. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research into heterocyclic compounds, such as pyridazine analogs, demonstrates significant pharmaceutical importance. The synthesis of these compounds involves complex reactions to achieve desired structures with potential pharmacological applications. One study detailed the synthesis, structure analysis, and theoretical calculations of a pyridazine derivative, highlighting the importance of spectroscopic techniques and XRD for elucidation (Hamdi Hamid Sallam et al., 2021).

Chemical Transformations and Derivatives

Transformations of heterocyclic rings into various derivatives demonstrate the versatility of these compounds in creating new pharmacologically active molecules. For instance, the conversion of pyrido[1,2-a]pyrazine ring systems into imidazo[1,2-a]pyridines and related compounds shows the potential for generating novel chemical entities with significant activities (Patrik Kolar et al., 1996).

Pharmacological Potentials

The synthesis and evaluation of heterocyclic derivatives for pharmacological activities, such as anti-asthmatic properties, indicate the potential therapeutic applications of these compounds. Novel ([1,2,4]triazolo[1,5-b]pyridazin-6-yl)oxyalkylsulfonamides were synthesized and found to exhibit potent activity against platelet-activating factor (PAF)-induced bronchoconstriction in guinea pigs, suggesting their value in treating asthma and other respiratory diseases (M. Kuwahara et al., 1997).

Molecular Design and Activity

The design and synthesis of pyrrolotriazepine derivatives through experimental and computational studies underline the importance of structural modifications in enhancing the biological activity of heterocyclic compounds. This approach not only contributes to the development of new therapeutic agents but also aids in understanding the structure-activity relationships (SAR) governing their pharmacological profiles (Nurettin Menges et al., 2013).